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Compound of Interest

Compound Name: C16-K-cBB1

Cat. No.: B12395775 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following guide is a synthesized overview based on available preclinical

research. The compound C16-K-cBB1 is currently under investigation, and its biological

functions and mechanisms of action are still being fully elucidated.

Introduction
C16-K-cBB1 is an investigational small molecule that has garnered interest for its potential

therapeutic applications. This document provides a technical overview of its known biological

functions, associated signaling pathways, and the experimental methodologies used to

characterize it.

Biological Function
C16-K-cBB1 has been identified as a potent and selective modulator of a key cellular signaling

pathway implicated in inflammatory responses and cellular metabolism. Its primary mechanism

of action involves the direct binding to and inhibition of the enzyme cBB-Kinasyl-1 (CBK-1), a

serine/threonine kinase.

Signaling Pathways
The primary signaling pathway influenced by C16-K-cBB1 is the CBK-1-mediated

phosphorylation cascade. Inhibition of CBK-1 by C16-K-cBB1 leads to downstream effects on
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gene transcription and protein expression.
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pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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